N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide

• Molecular Formula: C25H24N2O4
• Molecular Weight: 416.5 g/mol
• IUPAC Name: N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C25H24N2O4/c1-16(2)15-30-21-11-4-17(5-12-21)24(28)26-19-8-13-23-22(14-19)27-25(31-23)18-6-9-20(29-3)10-7-18/h4-14,16H,15H2,1-3H3,(H,26,28)
• InChI Key: OWSRWIFFSFUXAZ-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)OC

Description

N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide is a complex organic compound with a unique structure that includes benzoxazole and benzamide moieties

Preparation Methods

The synthesis of N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide involves multiple steps, starting from readily available starting materials. The synthetic route typically includes the formation of the benzoxazole ring followed by the introduction of the benzamide group. Reaction conditions often involve the use of specific catalysts and solvents to facilitate the reactions. Industrial production methods may involve optimization of these conditions to increase yield and purity .

Chemical Reactions Analysis

N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reaction conditions and the presence of suitable leaving groups. The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Research may focus on its potential therapeutic applications, including drug development.

Industry: It can be used in the development of new materials or as a reagent in various industrial processes

Mechanism of Action

The mechanism of action of N-[2-(4-methoxyphenyl)-1,3-benzoxazol-5-yl]-4-(2-methylpropoxy)benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through pathways that